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Compound of Interest

Compound Name:
(R)-tert-Butyl 2-methylpyrrolidine-

1-carboxylate

Cat. No.: B118113 Get Quote

Topic: IUPAC Nomenclature and Structural Elucidation of Boc-(R)-2-methylpyrrolidine

Audience: Researchers, scientists, and drug development professionals.

Abstract
This document provides a definitive guide to the International Union of Pure and Applied

Chemistry (IUPAC) nomenclature for the chiral synthetic building block commonly known as

Boc-(R)-2-methylpyrrolidine. It deconstructs the compound's name into its constituent parts—

the protecting group, the core heterocyclic system, and stereochemical descriptors—to arrive at

the systematic name. The correct IUPAC name is essential for unambiguous communication in

research, publications, and regulatory submissions.

IUPAC Nomenclature
The formal IUPAC name for the compound commonly abbreviated as Boc-(R)-2-

methylpyrrolidine is tert-butyl (2R)-2-methylpyrrolidine-1-carboxylate.

An equally valid and systematic, though less common, IUPAC name is (R)-1-(tert-

butoxycarbonyl)-2-methylpyrrolidine. This format is frequently seen in chemical catalogs and

older literature. Both names precisely describe the same molecular structure.
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The name is derived from three key structural features of the molecule: the pyrrolidine ring, the

substituents on the ring, and the stereochemistry.

Component Description Systematic Name

Core Structure

A five-membered saturated

heterocycle containing one

nitrogen atom.

Pyrrolidine

Protecting Group

A tert-butoxycarbonyl (Boc)

group attached to the nitrogen

atom (position 1). This group

protects the amine from

unwanted reactions.

tert-butyl ... -1-carboxylate or

1-(tert-butoxycarbonyl)

Alkyl Substituent

A methyl group (-CH₃) is

attached to the carbon at

position 2 of the ring.

2-methyl

Stereochemistry

The chiral center at carbon 2

has the Rectus (R)

configuration according to

Cahn-Ingold-Prelog priority

rules.

(2R) or (R)-

Visualization of Nomenclature Components
The logical relationship between the structural components and the final IUPAC name can be

visualized as follows. Each component is a necessary descriptor for the unambiguous

identification of the molecule.
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Diagram of the structural components of the IUPAC name.

Conclusion
The correct and systematic IUPAC name for Boc-(R)-2-methylpyrrolidine is tert-butyl (2R)-2-

methylpyrrolidine-1-carboxylate. Understanding the basis of this nomenclature—by breaking

down the structure into its core heterocycle, substituents, and stereochemistry—is fundamental

for accurate scientific communication. The use of precise nomenclature eliminates ambiguity

and ensures the reproducibility of chemical synthesis and biological studies involving this

important chiral intermediate.
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To cite this document: BenchChem. [Technical Guide: Nomenclature and Structural Analysis
of a Key Chiral Building Block]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118113#iupac-name-for-boc-r-2-methylpyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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